Cas no 58677-34-2 (4-Methyl-1,2,5-oxadiazole-3-carboxylic acid)

4-Methyl-1,2,5-oxadiazole-3-carboxylic acid structure
58677-34-2 structure
Product Name:4-Methyl-1,2,5-oxadiazole-3-carboxylic acid
CAS No:58677-34-2
MF:C4H4N2O3
MW:128.08616065979
MDL:MFCD00461519
CID:948854
PubChem ID:314768
Update Time:2025-04-19

4-Methyl-1,2,5-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1,2,5-oxadiazole-3-carboxylic acid
    • 4-Methylfurazan-3-carboxylic acid
    • 3-methylfurazan-4-carboxylic acid
    • 4-Methyl-3-furazancarboxylic acid
    • 4-Methyl-furazan-3-carboxylic acid
    • AC1L7QA2
    • AC1Q2QBK
    • CTK5A8678
    • Methyl-furazancarbonsaeure
    • methyl-furazancarboxylic acid
    • NSC234497
    • SureCN261709
    • AKOS000620936
    • SY079200
    • Z406351110
    • STK241112
    • CS-0099433
    • NSC-234497
    • DTXSID00310934
    • BBL028634
    • SB37804
    • MFCD00461519
    • 58677-34-2
    • F1984-0163
    • 4-?Methyl-?1,?2,?5-?oxadiazole-?3-?carboxylic Acid
    • 4-methyl-1,2,5-oxadiazole-3-carboxylicacid
    • 4-Methyl-1,2,5-oxadiazole-3-carboxylic Acid; 3-Carboxy-4-methylfurazan; 4-Methylfurazan-3-carboxylic Acid; NSC 234497;
    • CCG-321642
    • 1,2,5-oxadiazole-3-carboxylic acid, 4-methyl-
    • EN300-75674
    • SCHEMBL261709
    • S12290
    • DA-04640
    • MDL: MFCD00461519
    • Inchi: 1S/C4H4N2O3/c1-2-3(4(7)8)6-9-5-2/h1H3,(H,7,8)
    • InChI Key: GAIAHHRZVGJYQW-UHFFFAOYSA-N
    • SMILES: O1N=C(C(=O)O)C(C)=N1

Computed Properties

  • Exact Mass: 128.02222
  • Monoisotopic Mass: 128.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 76.2A^2

Experimental Properties

  • Density: 1.464
  • Boiling Point: 286.5°C at 760 mmHg
  • Flash Point: 127.1°C
  • Refractive Index: 1.517
  • PSA: 76.22

4-Methyl-1,2,5-oxadiazole-3-carboxylic acid Security Information

4-Methyl-1,2,5-oxadiazole-3-carboxylic acid Pricemore >>

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Amadis Chemical Company Limited
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(CAS:58677-34-2)4-Methyl-1,2,5-oxadiazole-3-carboxylic acid
Order Number:A869383
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:17
Price ($):269.0/537.0/1075.0
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Amadis Chemical Company Limited
(CAS:58677-34-2)4-Methyl-1,2,5-oxadiazole-3-carboxylic acid
A869383
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):269.0/537.0/1075.0
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